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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the experimental design of

cardiovascular studies utilizing AZ7976, a highly potent and selective small molecule agonist of

the Relaxin Family Peptide Receptor 1 (RXFP1). The provided protocols are based on

established methodologies for evaluating RXFP1 agonists and can be adapted for specific

research needs.

Introduction to AZ7976
AZ7976 is a novel, sub-nanomolar potency agonist for the human RXFP1 receptor, with a

reported pEC50 of over 10.5.[1][2] As an orally bioavailable small molecule, it offers a

significant advantage over peptide-based RXFP1 agonists, such as recombinant human

relaxin-2 (serelaxin), which have short half-lives and require intravenous administration.[2]

Activation of RXFP1 is a promising therapeutic strategy for various cardiovascular diseases

due to its known roles in promoting vasodilation, reducing fibrosis, and exerting anti-

inflammatory effects.[3][4] Preclinical studies with related RXFP1 agonists have demonstrated

beneficial effects in models of heart failure and atherosclerosis.[5][6] AZ7976 was identified as
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a lead compound for continued optimization, leading to the development of the clinical

candidate AZD5462.[6]

Mechanism of Action and Signaling Pathways
AZ7976 acts as an allosteric agonist at the RXFP1 receptor.[1] Upon binding, it potentiates the

receptor's signaling cascade, primarily through G-protein coupling. The activation of RXFP1 by

agonists like AZ7976 is known to stimulate multiple downstream pathways, including the

activation of adenylyl cyclase to produce cyclic AMP (cAMP) and the phosphorylation of

extracellular signal-regulated kinase 1/2 (ERK1/2).[7] These pathways are crucial mediators of

the cardiovascular effects of RXFP1 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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